Cas no 1437794-52-9 (Methyl 3-butyl-1,3-benzodiazole-5-carboxylate)

• Product Name: Methyl 3-butyl-1,3-benzodiazole-5-carboxylate
• CAS No: 1437794-52-9
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 3042222
• Update Time: 2025-05-21

Methyl 3-butyl-1,3-benzodiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-butyl-1,3-benzodiazole-5-carboxylate
• 1H-Benzimidazole-6-carboxylic acid, 1-butyl-, methyl ester

• Inchi： 1S/C13H16N2O2/c1-3-4-7-15-9-14-11-6-5-10(8-12(11)15)13(16)17-2/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： CGNCAMUTIRSJPD-UHFFFAOYSA-N
• SMILES： C1N(CCCC)C2=CC(C(OC)=O)=CC=C2N=1

Additional information on Methyl 3-butyl-1,3-benzodiazole-5-carboxylate

Methyl 3-butyl-1,3-benzodiazole-5-carboxylate (CAS No. 1437794-52-9): A Comprehensive Overview

Methyl 3-butyl-1,3-benzodiazole-5-carboxylate, identified by its Chemical Abstracts Service number CAS No. 1437794-52-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a benzodiazole core structure modified with a butyl group and a carboxylate ester moiety, has garnered attention due to its potential applications in medicinal chemistry and drug development. The benzodiazole scaffold is well-known for its role in central nervous system (CNS) modulation, making this derivative a promising candidate for further investigation.

The structure of Methyl 3-butyl-1,3-benzodiazole-5-carboxylate consists of a benzene ring fused with a diazepine ring system, which is further functionalized by the presence of a butyl group at the 3-position and a carboxylate ester at the 5-position. This specific arrangement of functional groups imparts unique chemical and pharmacological properties to the compound. The butyl group enhances lipophilicity, potentially improving membrane permeability and bioavailability, while the carboxylate ester introduces polarity and solubility characteristics that are favorable for formulation development.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the interactions of this compound with biological targets more effectively. Studies have suggested that the benzodiazole core can interact with various receptors and enzymes, including those involved in anxiety regulation and sleep modulation. The introduction of the butyl group at the 3-position may alter binding affinities and selectivity profiles, offering a pathway to develop more tailored therapeutic agents.

In vitro studies have begun to elucidate the pharmacological potential of Methyl 3-butyl-1,3-benzodiazole-5-carboxylate. Initial experiments indicate that this compound exhibits moderate affinity for certain CNS receptors, suggesting possible applications in treating neurological disorders. The carboxylate ester moiety may also play a role in modulating enzyme activity, particularly those involved in metabolic pathways relevant to neurochemistry. These findings are particularly intriguing given the ongoing research into novel anxiolytics and hypnotics that aim to provide alternatives to existing benzodiazepine derivatives.

The synthesis of Methyl 3-butyl-1,3-benzodiazole-5-carboxylate presents an interesting challenge due to the complexity of its structure. Multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations are typically employed. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are crucial for transitioning from laboratory-scale research to larger-scale applications.

One of the key areas of interest is the potential use of this compound as a precursor or intermediate in the synthesis of more complex pharmaceutical molecules. The benzodiazole core is a versatile scaffold that can be further modified to create novel compounds with enhanced pharmacological properties. Researchers are exploring various derivatives to optimize efficacy, reduce side effects, and improve overall therapeutic profiles.

The solubility profile of Methyl 3-butyl-1,3-benzodiazole-5-carboxylate is another critical factor that influences its pharmaceutical applicability. The presence of the carboxylate ester group contributes to better water solubility compared to non-ionized forms of benzodiazole derivatives. This characteristic is advantageous for formulating oral or injectable medications, as it allows for easier administration and improved patient compliance.

Evaluation of metabolic stability is essential for assessing the bioavailability and duration of action of any pharmaceutical compound. Preliminary studies on Methyl 3-butyl-1,3-benzodiazole-5-carboxylate suggest that it undergoes slow metabolic degradation in vivo, which could extend its therapeutic window. Further research into metabolic pathways and enzyme interactions will provide deeper insights into how this compound behaves within biological systems.

The safety profile of any new chemical entity is paramount before it can be considered for clinical use. Toxicological studies are being conducted to evaluate potential side effects and long-term risks associated with Methyl 3-butyl-1,3-benzodiazole-5-carboxylate. These studies include acute toxicity tests, chronic exposure assessments, and genetic toxicity evaluations to ensure that the compound is safe for human use under controlled conditions.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like Methyl 3-butyl-1,3-benzodiazole-5-carboxylate. Predictive models can analyze large datasets to predict pharmacokinetic properties, binding affinities, and potential side effects. This high-throughput approach allows researchers to prioritize compounds based on their likelihood of success in clinical trials.

The future direction for research on Methyl 3-butyl-1,3-benzodiazole-5-carboxylate includes exploring its potential in treating not only anxiety-related disorders but also other conditions such as insomnia and seizures. By understanding its mechanism of action at a molecular level, scientists can design next-generation therapeutics that offer improved efficacy with fewer adverse effects.

In conclusion, Methyl 3-butyl-1,3-benzodiazole-5-carboxylate (CAS No. 1437794-52-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. Ongoing research continues to uncover new applications for this compound, positioning it as a valuable asset in the development of next-generation CNS therapeutics.